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Compound of Interest

Compound Name: 2-Hydroxyisophthalaldehyde

CAS No.: 3328-69-6

Cat. No.: B1584447

Get Quote

Executive Summary
2-Hydroxyisophthalaldehyde (CAS: 3328-69-6), also known as 2,6-diformylphenol, is a

critical bifunctional building block in the synthesis of Covalent Organic Frameworks (COFs) and

Schiff base ligands.[1][2] Its unique structural motif—a phenolic hydroxyl group flanked by two

aldehyde groups—enables Excited-State Intramolecular Proton Transfer (ESIPT), a

mechanism that significantly enhances the chemical stability of the resulting porous

frameworks (e.g., COF-LZU1) via keto-enol tautomerism.

This guide provides a rigorous safety and operational framework for researchers handling this

compound. Unlike generic aldehydes, 2-hydroxyisophthalaldehyde requires specific

protocols to prevent oxidative degradation and ensure reproducibility in reticular chemistry

applications.

Physicochemical Profile & Identification
Correct identification is paramount due to database conflicts with similar quinacridone pigments

(e.g., Pigment Red 202). Ensure your procurement matches the specifications below.
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Property Specification Critical Note

CAS Number 3328-69-6
Do not confuse with CAS

3089-17-6 (Pigment Red 202).

IUPAC Name
2-hydroxybenzene-1,3-

dicarbaldehyde

Also referred to as 2,6-

Diformylphenol.

Molecular Formula C₈H₆O₃ MW: 150.13 g/mol

Appearance Light yellow to orange powder

Color intensity often correlates

with oxidation level; darker

orange may indicate impurities.

[1][2]

Melting Point 121.0 – 126.0 °C
Sharp melting point is a key

purity indicator.

Solubility
Soluble in DMF, DMSO, THF,

MeOH

Poorly soluble in water;

requires heating for dissolution

in alcohols.

Air Stability Sensitive

Aldehyde groups oxidize to

carboxylic acids upon

prolonged air exposure.

Hazard Identification & Toxicology (GHS)
While not classified as acutely toxic (LD50 data is often read-across from salicylaldehyde), the

compound presents specific local reactive hazards.

Core Hazards[5]
Skin Irritation (Category 2 - H315): The aldehyde groups can cross-link surface proteins

(Schiff base formation), leading to dermatitis.

Serious Eye Irritation (Category 2A - H319): High reactivity with mucosal membranes.

Contact can cause irreversible corneal clouding if not treated immediately.
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Specific Target Organ Toxicity (Single Exposure - H335): Inhalation of dust triggers

respiratory tract inflammation.

The "Senior Scientist" Insight: Chemical Causality
The toxicity profile is driven by the electrophilic nature of the carbonyl carbons. In a

physiological environment (pH 7.4), these aldehydes rapidly condense with primary amines

(lysine residues in proteins), forming imines. This haptenization process is the root cause of

sensitization and irritation. Furthermore, the phenolic proton is acidic (pKa ~7-8), making the

compound corrosive to sensitive tissues in concentrated forms.

Strategic Handling & Storage Protocols
Standard storage is insufficient for high-fidelity COF synthesis. The following "Inert-Cold"

protocol is required to maintain the aldehyde functionality essential for reversible condensation

reactions.

Storage Hierarchy
Primary Containment: Amber glass vial with a Teflon-lined septum cap.

Atmosphere: Argon or Nitrogen headspace. Oxygen exclusion is non-negotiable.

Temperature: Refrigerate at 2–8 °C.

Why? Low temperature inhibits the autoxidation radical chain reaction that converts

aldehydes to carboxylic acids (which terminate COF crystal growth).

Handling SOP
Weighing: Perform weighing inside a fume hood with a static-free balance. For ultra-high

purity applications (e.g., optoelectronic COFs), weigh inside a glovebox.

Solvent Compatibility: Avoid acetone or primary amine-containing solvents during cleaning,

as they will react with the residue. Use Ethanol or DMSO for cleaning glassware.
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Experimental Protocol: Self-Validating COF
Synthesis
This protocol describes the synthesis of COF-LZU1, a classic application of 2-
hydroxyisophthalaldehyde. The protocol includes built-in checkpoints (self-validation) to

ensure the precursor quality was sufficient.

Reaction:2-Hydroxyisophthalaldehyde + 1,4-Diaminobenzene → COF-LZU1 (Schiff Base

Condensation)

Step-by-Step Methodology
Pre-Reaction Validation (Precursor Check):

Dissolve 5 mg of 2-hydroxyisophthalaldehyde in 1 mL d6-DMSO.

Check: 1H NMR should show a clean singlet aldehyde peak at ~10.2 ppm. If a broad peak

at ~12-13 ppm (carboxylic acid) is visible, recrystallize the precursor from hot ethanol

before proceeding.

Reaction Setup:

In a Pyrex tube (o.d. × i.d. = 10 × 8 mm), charge:

2-Hydroxyisophthalaldehyde (0.15 mmol, 22.5 mg)

1,4-Diaminobenzene (0.225 mmol, 24.3 mg)

Solvent Addition: Add 1.5 mL of 1,4-dioxane and 0.3 mL of 3M aqueous acetic acid.

Expert Note: The acetic acid acts as a reversible catalyst, facilitating defect repair during

crystallization.

Degassing (Flash Frozen Method):

Freeze the mixture in liquid nitrogen.

Apply vacuum (50 mTorr) for 5 minutes.
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Thaw.[1][3] Repeat this cycle 3 times (Freeze-Pump-Thaw).

Validation: The mixture should stop bubbling vigorously upon thawing in the final cycle,

indicating O₂ removal.

Solvothermal Synthesis:

Flame-seal the tube under vacuum.

Place in an oven at 120 °C for 72 hours.

Observation: A yellow precipitate will form initially, darkening to orange/brown as the

extended framework crystallizes.

Workup & Activation:

Cool to room temperature.[4] Open tube (Caution: Pressure).

Filter the solid and wash exhaustively with DMF (to remove unreacted oligomers) and THF

(solvent exchange).

Activation: Supercritical CO₂ drying or vacuum drying at 100 °C overnight.

Emergency Response
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Scenario Immediate Action Technical Rationale

Eye Contact

Rinse with water for 15 mins.

Do not use neutralization

agents.

The aldehyde binds to corneal

proteins; flushing is the only

way to reduce contact time.

Skin Contact

Wash with soap and water.[5]

Apply a polyethylene glycol

(PEG) based cream if

available.

PEG helps solubilize the

lipophilic aldehyde better than

water alone.

Spill (Solid)

Cover with wet sand or

vermiculite. Sweep up avoiding

dust generation.[6][5][7][8]

Wetting prevents airborne dust

(STOT-SE 3 hazard).

Fire
Use CO₂, dry chemical, or

alcohol-resistant foam.

Water jet may spread the

molten chemical.

Visualizations
Diagram 1: Chemical Safety Logic
This diagram illustrates the causality between the chemical structure and the required safety

barriers.
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Caption: Structural features dictate specific hazards (oxidation, protein crosslinking)

necessitating targeted safety controls.
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Diagram 2: COF-LZU1 Synthesis Workflow
A visual SOP for the solvothermal synthesis described in Part 4.
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Caption: Step-by-step solvothermal workflow emphasizing the critical degassing phase for

high-crystallinity COFs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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